Cas no 2171608-19-6 (3-cyclopropyl-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidobutanoic acid)

• Product Name: 3-cyclopropyl-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidobutanoic acid
• CAS No: 2171608-19-6
• MF: C₂₈H₃₀N₂O₅
• MW: 474.548207759857
• CID: 6461375
• PubChem ID: 165558058
• Update Time: 2025-11-02

3-cyclopropyl-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidobutanoic acid
• EN300-1473370
• 2171608-19-6
• 3-cyclopropyl-4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynamido]butanoic acid

• Inchi： 1S/C28H30N2O5/c1-2-3-12-25(27(33)29-16-19(15-26(31)32)18-13-14-18)30-28(34)35-17-24-22-10-6-4-8-20(22)21-9-5-7-11-23(21)24/h4-11,18-19,24-25H,12-17H2,1H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： YHVSXQRNIWPUIX-UHFFFAOYSA-N
• SMILES： OC(CC(CNC(C(CC#CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)C1CC1)=O

Computed Properties

• Exact Mass: 474.21547206g/mol
• Monoisotopic Mass: 474.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 819
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on 3-cyclopropyl-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidobutanoic acid

Comprehensive Overview of 3-cyclopropyl-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidobutanoic acid (CAS No. 2171608-19-6)

The compound 3-cyclopropyl-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidobutanoic acid (CAS No. 2171608-19-6) is a highly specialized organic molecule with significant applications in pharmaceutical research and peptide synthesis. Its unique structure, featuring a cyclopropyl group and a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate in the development of novel therapeutics. Researchers and chemists are increasingly interested in this compound due to its role in solid-phase peptide synthesis (SPPS), a technique widely used in drug discovery and biotechnology.

One of the most notable features of 3-cyclopropyl-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidobutanoic acid is its compatibility with Fmoc-based peptide synthesis, a method preferred for its mild deprotection conditions and high efficiency. The Fmoc group is selectively removable under basic conditions, allowing for the stepwise construction of complex peptides without damaging sensitive functional groups. This property aligns with current trends in precision medicine and personalized therapeutics, where tailored peptide-based drugs are gaining traction.

In recent years, the demand for peptide-based therapeutics has surged, driven by their high specificity and lower toxicity compared to small-molecule drugs. 3-cyclopropyl-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidobutanoic acid plays a pivotal role in this domain, particularly in the synthesis of cyclic peptides and peptidomimetics. These compounds are being explored for their potential in targeting previously "undruggable" proteins, a hot topic in oncology and neurodegenerative disease research.

The cyclopropyl moiety in this compound is another area of interest, as it introduces conformational rigidity into peptide backbones. This rigidity can enhance binding affinity and metabolic stability, addressing common challenges in peptide drug development. Researchers are actively investigating how such modifications can improve the pharmacokinetic profiles of peptide therapeutics, a frequently searched topic in academic and industrial forums.

From a synthetic chemistry perspective, CAS No. 2171608-19-6 exemplifies the growing importance of click chemistry and bioorthogonal reactions in modern drug discovery. The alkyne functional group in its structure enables efficient conjugation with azide-containing molecules via copper-catalyzed azide-alkyne cycloaddition (CuAAC). This reactivity is highly relevant to current trends in antibody-drug conjugate (ADC) development and targeted drug delivery systems.

Quality control and analytical characterization of 3-cyclopropyl-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidobutanoic acid typically involve advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure the compound's purity and structural integrity, critical factors for reproducible research outcomes. The analytical data for this compound is often a subject of inquiry among quality assurance specialists and regulatory affairs professionals.

Storage and handling recommendations for this compound reflect standard practices for Fmoc-protected amino acid derivatives. It should be stored in a cool, dry environment, protected from light and moisture to prevent degradation of the Fmoc group. These precautions align with Good Laboratory Practice (GLP) requirements, a frequently discussed topic in research compliance circles.

The commercial availability of CAS No. 2171608-19-6 through specialized chemical suppliers has facilitated its adoption in various research programs. Many suppliers provide detailed technical specifications and certificates of analysis, addressing the growing demand for transparency in research chemicals. This trend corresponds with increased emphasis on reproducibility in scientific studies, a major concern raised in recent meta-research publications.

Looking forward, the applications of 3-cyclopropyl-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidobutanoic acid may expand into emerging areas such as PROTAC technology and molecular glues, where precise control over molecular recognition is paramount. Its structural features make it a promising candidate for developing bifunctional molecules that can simultaneously engage target proteins and degradation machinery.

In conclusion, 3-cyclopropyl-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidobutanoic acid represents an important tool in contemporary medicinal chemistry. Its versatility in peptide synthesis, combined with its potential for creating structurally diverse therapeutics, positions it as a compound of continuing interest to researchers tackling some of the most challenging problems in drug development.